![molecular formula C6H6F2N2 B3050327 4,6-Difluorobenzene-1,3-diamine CAS No. 25170-74-5](/img/structure/B3050327.png)
4,6-Difluorobenzene-1,3-diamine
Overview
Description
4,6-Difluorobenzene-1,3-diamine is a chemical compound with the CAS Number: 25170-74-5 . It has a molecular weight of 144.12 and its IUPAC name is 4,6-difluoro-1,3-benzenediamine . It is a powder at room temperature .
Synthesis Analysis
The synthesis of compounds similar to this compound has been described in the literature . For instance, the condensation reaction between compound 1 and 3,6-dibromo-4,5-difluorobenzene-1,2-diamine was conducted to synthesize monomer 3 in a low yield of 28.9% .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H6F2N2/c7-3-1-4(8)6(10)2-5(3)9/h1-2H,9-10H2 .
Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a melting point of 232-233°C .
Scientific Research Applications
Synthesis and Polymer Applications
4,6-Difluorobenzene-1,3-diamine and its derivatives have been extensively studied for their applications in the synthesis of new materials, particularly in the field of polymers. A notable application is in the synthesis of new polyimides, which are known for their exceptional thermal stability and solubility in organic solvents. These materials can be used to cast strong and flexible films, making them suitable for various industrial applications. For instance, polyimides synthesized from unsymmetrical aromatic diamines, similar to this compound, have shown good thermal stability with glass transition temperatures ranging from 158 to 206°C and are stable up to temperatures around 470-480°C. This makes them ideal for applications requiring materials that can withstand high temperatures without degrading (Sadavarte et al., 2009).
Halogenated Aromatic Polyamides
Research has also focused on halogenated aromatic polyamides, which are based on compounds like 1,3-diamino-4-halobenzenes and 1,3-diamino-4,6-dihalobenzenes. These materials are studied for their solubility, water uptake, and thermal and mechanical properties, which are influenced by the type and position of halogen substitutions. Such studies are crucial for understanding the material properties and enhancing their application in fields requiring materials with specific mechanical and thermal characteristics (Serna et al., 2007).
Environmental Biodegradation
In the environmental sector, the biodegradation of compounds like this compound is of interest due to their use in industrial synthesis of pharmaceuticals and agricultural chemicals. Research on microbial strains capable of degrading such compounds is crucial for developing bioremediation strategies to mitigate environmental pollution. For example, the microbial strain Labrys portucalensis has been studied for its ability to degrade difluorobenzenes, demonstrating potential applications in environmental cleanup and pollution management (Moreira et al., 2009).
Advanced Material Synthesis
Further research explores the regioflexible substitution and functionalization of 1,3-difluorobenzene, which is closely related to this compound, to produce various benzoic acids and bromobenzoic acids. Such studies are vital for the development of new synthetic routes in organic chemistry and the production of advanced materials with specific properties for use in electronics, pharmaceuticals, and other high-tech industries (Schlosser & Heiss, 2003).
Safety and Hazards
The safety information for 4,6-Difluorobenzene-1,3-diamine indicates that it may be harmful if swallowed, in contact with skin, or if inhaled . It may cause skin and eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with skin and eyes .
Future Directions
The use of 4,6-Difluorobenzene-1,3-diamine and similar compounds in the synthesis of conjugated polymers for organic solar cells suggests potential future directions in the field of renewable energy . The development of more efficient synthesis methods could also be a valuable area of future research .
Mechanism of Action
Target of Action
It’s known that this compound is used as an intermediate in organic synthesis , suggesting that its targets could be various depending on the specific reactions it’s involved in.
Mode of Action
It’s known that benzene derivatives can undergo electrophilic aromatic substitution . In this process, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .
properties
IUPAC Name |
4,6-difluorobenzene-1,3-diamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6F2N2/c7-3-1-4(8)6(10)2-5(3)9/h1-2H,9-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQFXBAQXHIUPHT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1N)F)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6F2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10324128 | |
Record name | 4,6-difluorobenzene-1,3-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10324128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
25170-74-5 | |
Record name | 4,6-Difluoro-1,3-benzenediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=25170-74-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 405798 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025170745 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC405798 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=405798 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4,6-difluorobenzene-1,3-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10324128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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